Cas no 206761-75-3 (4-(4-Methylphenethyl)-3-thiosemicarbazide)

• Product Name: 4-(4-Methylphenethyl)-3-thiosemicarbazide
• CAS No: 206761-75-3
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• MDL: MFCD00060595
• CID: 241714
• PubChem ID: 2759979
• Update Time: 2025-10-29

4-(4-Methylphenethyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-[2-(4-methylphenyl)ethyl]-
• 4-(4-Methylphenethyl)-3-thiosemicarbazide
• 1-amino-3-[2-(4-methylphenyl)ethyl]thiourea
• AKOS015842558
• A924372
• FT-0643932
• DTXSID20374977
• SB86118
• MFCD00060595
• N-(4-Methylphenethyl)hydrazinecarbothioamide
• 206761-75-3

• MDL： MFCD00060595
• Inchi： 1S/C10H15N3S/c1-8-2-4-9(5-3-8)6-7-12-10(14)13-11/h2-5H,6-7,11H2,1H3,(H2,12,13,14)
• InChI Key： KWOCYSPVVMXDPN-UHFFFAOYSA-N
• SMILES： S=C(NN)NCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 209.09900
• Monoisotopic Mass: 209.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Melting Point: 117-118°C
• PSA: 82.17000
• LogP: 2.35740

4-(4-Methylphenethyl)-3-thiosemicarbazide Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD12283)

Additional information on 4-(4-Methylphenethyl)-3-thiosemicarbazide

4-(4-Methylphenethyl)-3-thiosemicarbazide: A Comprehensive Overview

The compound 4-(4-Methylphenethyl)-3-thiosemicarbazide (CAS No. 206761-75-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiosemicarbazides, which are known for their versatile applications in drug design and organic synthesis. The structure of 4-(4-Methylphenethyl)-3-thiosemicarbazide consists of a thiosemicarbazide moiety attached to a 4-methylphenethyl group, making it a valuable compound for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of thiosemicarbazides in medicinal chemistry, particularly in the development of anti-tumor agents. Researchers have demonstrated that the thiosemicarbazide core can be effectively modified to enhance bioavailability and selectivity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the anti-proliferative effects of 4-(4-Methylphenethyl)-3-thiosemicarbazide derivatives on various cancer cell lines, revealing promising results. The methylphenethyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further preclinical studies.

The synthesis of 4-(4-Methylphenethyl)-3-thiosemicarbazide involves a multi-step process that begins with the preparation of the thiosemicarbazide core. This is typically achieved through the reaction of thiourea with an appropriate aldehyde or ketone under specific conditions. The subsequent attachment of the 4-methylphenethyl group requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From a structural standpoint, 4-(4-Methylphenethyl)-3-thiosemicarbazide exhibits unique electronic and steric properties due to its combination of aromatic and sulfur-containing functional groups. These properties make it an ideal substrate for exploring various chemical transformations, such as nucleophilic substitutions and cyclizations. A 2022 study in *Organic Letters* reported the use of this compound as a key intermediate in the synthesis of bioactive macrocycles, underscoring its versatility in organic synthesis.

In terms of applications, 4-(4-Methylphenethyl)-3-thiosemicarbazide has shown potential in both therapeutic and diagnostic contexts. Its ability to coordinate with metal ions has led to its investigation as a ligand in metallo-drug design. Additionally, researchers have explored its use as a building block for constructing bioconjugates, which could find applications in targeted drug delivery systems.

Recent computational studies have provided deeper insights into the molecular interactions of 4-(4-Methylphenethyl)-3-thiosemicarbazide with biological targets. Using advanced molecular docking techniques, scientists have identified key residues responsible for binding affinity, paving the way for rational drug design strategies. These findings were corroborated by experimental data from in vitro assays, further validating the compound's potential as a lead molecule in drug discovery.

It is also worth noting that thiosemicarbazides like 4-(4-Methylphenethyl)-3-thiosemicarbazide are increasingly being explored for their roles in green chemistry. Their ability to participate in catalytic cycles under mild conditions aligns with current trends toward sustainable chemical processes. A 2021 review published in *Green Chemistry* highlighted several examples where thiosemicarbazides served as eco-friendly catalysts for organic transformations.

In conclusion, 4-(4-Methylphenethyl)-3-thiosemicarbazide (CAS No. 206761-75-3) is a multifaceted compound with significant implications across diverse areas of chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for future research and development efforts.